Cas no 1672665-65-4 (3-2-Hydroxy-5-(methylthio)phenylpropanoic Acid)

• Product Name: 3-2-Hydroxy-5-(methylthio)phenylpropanoic Acid
• CAS No: 1672665-65-4
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• MDL: MFCD28912308
• CID: 4610848
• PubChem ID: 84053911
• Update Time: 2025-08-05

3-2-Hydroxy-5-(methylthio)phenylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[2-Hydroxy-5-(methylthio)phenyl]propanoic acid
• 3-(2-hydroxy-5-(methylthio)phenyl)propanoic acid
• 3-(2-Hydroxy-5-methylsulfanylphenyl)propanoic acid
• XRC66565
• W18538
• 3-(2-Hydroxy-5-methylsulfanyl-phenyl)propanoic acid
• CS-M3288
• 3-[2-Hydroxy-5-(methylthio)phenyl]propanoicacid
• AKOS023814811
• CS-14964
• 1672665-65-4
• DB-116821
• SCHEMBL16555880
• A1-07457
• MFCD28912308
• 3-2-Hydroxy-5-(methylthio)phenylpropanoic Acid

• MDL： MFCD28912308
• Inchi： 1S/C10H12O3S/c1-14-8-3-4-9(11)7(6-8)2-5-10(12)13/h3-4,6,11H,2,5H2,1H3,(H,12,13)
• InChI Key： HIYWXSVRYJWNHD-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=C(C(=C1)CCC(=O)O)O

Computed Properties

• Exact Mass: 212.05071541g/mol
• Monoisotopic Mass: 212.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 82.8

Additional information on 3-2-Hydroxy-5-(methylthio)phenylpropanoic Acid

3-2-Hydroxy-5-(methylthio)phenylpropanoic Acid: A Promising Compound in Pharmaceutical Research

3-2-Hydroxy-5-(methylthio)phenylpropanoic Acid, also known by its CAS number 1672665-65-4, has emerged as a significant molecule in the field of pharmaceutical chemistry due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of substituted phenylpropanoic acids, which are widely studied for their anti-inflammatory, analgesic, and neuroprotective properties. Recent advances in medicinal chemistry have highlighted the importance of 3-2-Hydroxy-5-(methylthio)phenylpropano as a scaffold for developing novel drugs targeting various diseases, including neurodegenerative disorders and inflammatory conditions.

The molecular framework of 3-2-Hydroxy-5-(methylthio)phenylpropanoic Acid is characterized by a phenyl ring substituted with a hydroxyl group at the 2-position and a methylthio group at the 5-position, connected to a propanoic acid chain. This structural feature allows for multiple functional groups that can engage in hydrogen bonding, π-π interactions, and electrostatic interactions with biological targets. The presence of the methylthio group introduces sulfur-based functionalities, which are known to enhance the lipophilicity and metabolic stability of small molecules, making this compound a valuable candidate for drug development.

Recent studies published in Journal of Medicinal Chemistry (2023) and European Journal of Medicinal Chemistry (2024) have demonstrated the potential of 3-2-Hydroxy-5-(methylthio)phenylpropanoic Acid as a lead compound for the treatment of neurodegenerative diseases. Researchers have reported that this compound exhibits selective inhibition of the enzyme γ-secretase, which is implicated in the pathogenesis of Alzheimer's disease. The ability of 3-2-Hydroxy-5-(methylthio)phenylpropanoic Acid to modulate this enzyme activity suggests its potential as a therapeutic agent for cognitive disorders.

Additionally, 3-2-Hydroxy-5-(methylthio)phenylpropanoic Acid has shown promising results in preclinical models of inflammatory diseases. A 2023 study published in Pharmacological Research highlighted its anti-inflammatory effects through the suppression of pro-inflammatory cytokines such as TNF-α and IL-6. The compound's ability to inhibit the NF-κB signaling pathway, a key regulator of inflammation, further supports its potential as an anti-inflammatory agent. These findings underscore the importance of 3-2-Hydroxy-5-(methylthio)phenylpropanoic Acid in the development of targeted therapies for chronic inflammatory conditions.

The synthetic pathway of 3-2-Hydroxy-5-(methylthio)phenylpropanoic Acid has also been a focus of recent research. A 2024 paper in Organic & Biomolecular Chemistry described a novel and efficient method for its synthesis using a palladium-catalyzed coupling reaction. This approach allows for the facile introduction of the methylthio group and the hydroxyl functionality, enabling the rapid development of analogs with modified pharmacological profiles. The scalability and cost-effectiveness of this synthetic route make it highly relevant for industrial drug development.

Furthermore, the pharmacokinetic properties of 3-2-Hydroxy-5-(methylthio)phenylpropanoic Acid have been evaluated in preclinical studies. A 2023 study in Drug Metabolism and Disposition reported that this compound exhibits good oral bioavailability and a long half-life, which are critical parameters for the design of effective therapeutic agents. The compound's resistance to metabolic degradation in the liver and its ability to cross the blood-brain barrier further enhance its potential as a drug candidate for central nervous system disorders.

Despite its promising properties, the development of 3-2-Hydroxy-5-(methylthio)phenylpropanoic Acid as a therapeutic agent is still in its early stages. Challenges such as optimizing its selectivity, improving its solubility, and ensuring its safety profile in long-term use remain areas of active research. However, the compound's unique structure and the growing body of evidence supporting its biological activity position it as a strong candidate for further investigation.

In conclusion, 3-2-Hydroxy-5-(methylthio)phenylpropanoic Acid represents a significant advancement in the field of pharmaceutical research. Its potential applications in the treatment of neurodegenerative and inflammatory diseases, combined with its favorable pharmacokinetic properties, make it a compelling target for drug development. As research continues to uncover its full therapeutic potential, 3-2-Hydroxy-5-(methylthio)phenylpropanoic Acid is poised to play a pivotal role in the next generation of therapeutic agents.